Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C14H21BF2O3 B048095 (2,3-Difluoro-4-(octyloxy)phenyl)boronic acid CAS No. 121219-22-5

(2,3-Difluoro-4-(octyloxy)phenyl)boronic acid

Cat. No. B048095
CAS RN: 121219-22-5
M. Wt: 286.12 g/mol
InChI Key: GUGMXTUFYGIPHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05683623

Procedure details

Quantities: n-butyllithium (10 cm3, 10.0M in hexanes, 0.1 mol), compound from Example 41 (23.4 g, 0.1 mol) and triisopropyl borate (37.6 g, 0.2 mol). The experimental procedure was as described in Example 28.
Name
n-butyllithium
Quantity
10 mL
Type
reactant
Reaction Step One
Name
compound
Quantity
23.4 g
Type
reactant
Reaction Step Two
Name
triisopropyl borate
Quantity
37.6 g
Type
reactant
Reaction Step Three
Name
2,3-Difluoro-4-n-octoxyphenylboronic acid

Identifiers

REACTION_CXSMILES
C([Li])CCC.[F:6][C:7]1[C:12]([F:13])=[CH:11][CH:10]=[CH:9][C:8]=1[O:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH3:22].[B:23](OC(C)C)([O:28]C(C)C)[O:24]C(C)C>>[F:13][C:12]1[C:7]([F:6])=[C:8]([O:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH3:22])[CH:9]=[CH:10][C:11]=1[B:23]([OH:28])[OH:24]

Inputs

Step One
Name
n-butyllithium
Quantity
10 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Two
Name
compound
Quantity
23.4 g
Type
reactant
Smiles
FC1=C(C=CC=C1F)OCCCCCCCC
Step Three
Name
triisopropyl borate
Quantity
37.6 g
Type
reactant
Smiles
B(OC(C)C)(OC(C)C)OC(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2,3-Difluoro-4-n-octoxyphenylboronic acid
Type
Smiles
FC1=C(C=CC(=C1F)OCCCCCCCC)B(O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.